Cas no 117-59-9 (1-Naphthol-5-sulfonic Acid)

1-Naphthol-5-sulfonic Acid Properties

Names and Identifiers

• 5-Hydroxynaphthalene-1-sulfonic acid
• L-Acid
• 1-Naphthol-5-sulfonic Acid
• 5-HYDROXYNAPHTHALENE-1-SULPHONIC ACID
• 1,5-Oxy acid
• 1-hydroxynaphthalene-5-sulphonic acid
• 1-Naphthalenesulfonic acid,5-hydroxy
• 1-naphthol-5-sulfonate
• 1-NAPHTHOL-5-SULFONIC ACID SODIUM SALT TECH
• 1-naphtol-5-sulfonic acid
• 5-Hydroxy-1-naphthalenesulfonic acid
• 5-hydroxy-1-naphthalenesulfonicaci
• 5-Hydroxynaphtalin-1-sulfonsaeure
• 5-Hydroxy-naphthalin-1-sulfonsaeure
• L ACID
• ORGANIC DYE INTERMEDIATE L ACID
• 1-Naphthalenesulfonic acid,5-hydroxy-
• 1-NAPHTHOL-5-SULFONICACID(L-ACID,DRY)
• 5-HYDROXY-NAPHTHALENE-1-SULFONIC ACID
• 1-Naphthalenesulfonic acid, 5-hydroxy-
• 5-hydroxynaphthalenesulfonic acid
• 1-Naphthol-5-Sulfonicacid
• Jsp001193
• YLKCHWCYYNKADS-UHFFFAOYSA-N
• STK370832
• CN0011
• DTXSID0059459
• AKOS000520619
• CS-0130291
• SB30977
• SCHEMBL464971
• A803795
• EN300-123069
• 1-Naphthol-5-sulfonic acid
• 117-59-9
• Q63396286
• SY042648
• AS-14387
• MFCD00065326
• NS00014416
• EINECS 204-199-7
• FT-0608114
• AC-509
• F14869
• W-108562
• 60%(containing sodium salt )
• 5-hydroxynaphthalene-1-sulfonic acid
• 5-Hydroxy-naphthalene-1-sulfonic acid
• 5-hydroxy-1-naphthalenesulfonic acid
• 5-Hydroxynaphthalene-1-sulphonic acid
• 1-NAPHTHOL-5-SULFONIC ACID
• +Expand

• MDL： MFCD00065326
• InChIKey： YLKCHWCYYNKADS-UHFFFAOYSA-N
• Inchi： 1S/C10H8O4S/c11-9-5-1-4-8-7(9)3-2-6-10(8)15(12,13)14/h1-6,11H,(H,12,13,14)
• SMILES： S(C1=C([H])C([H])=C([H])C2C(=C([H])C([H])=C([H])C=21)O[H])(=O)(=O)O[H]

Computed Properties

• Exact Mass: 224.01400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 224.014
• Heavy Atom Count: 15
• Complexity: 319
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 83

Experimental Properties

• LogP: 2.87290
• PSA: 82.98000
• Refractive Index: 1.703
• Boiling Point: 228.7±29.0℃ at 760 mmHg
• Melting Point: 114-124°C (dec.)
• Color/Form: White solid, the industrial product is a gray white or slightly red paste.
• Solubility: Soluble in water.
• Density: 1.549

1-Naphthol-5-sulfonic Acid Security Information

• RTECS：GD6480000
• WGK Germany：3
• Safety Instruction： S26; S36/37/39; S22
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

1-Naphthol-5-sulfonic Acid Customs Data

• HS CODE：2908999090
• Customs Data：

  China Customs Code:

  2908999090

  Overview:

  2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Material Chemicals High Polymer Materials